2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile

• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C19H12ClFN2O/c1-12-10-15(20)5-9-18(12)24-19-14(11-22)4-8-17(23-19)13-2-6-16(21)7-3-13/h2-10H,1H3
• InChI Key: MGZAAXJGZDYWMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OC2=C(C=CC(=N2)C3=CC=C(C=C3)F)C#N
• Molecular Formula: C19H12ClFN2O
• Molecular Weight: 338.8 g/mol

Description

2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile (CCFP) is a synthetic compound that has been studied for its potential applications in scientific research. CCFP is a new and promising compound that has been shown to have a wide range of applications in laboratory experiments. CCFP has been studied for its ability to act as a catalyst in organic synthesis, its potential as a drug target, and its ability to act as a fluorescent probe for imaging and sensing.

Scientific Research Applications

2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile has been studied for its potential applications in scientific research. It has been studied for its ability to act as a catalyst in organic synthesis, its potential as a drug target, and its ability to act as a fluorescent probe for imaging and sensing. 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile has been shown to be effective in catalyzing the synthesis of various organic compounds and has been found to be a viable target for drug discovery. Additionally, 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile has been shown to be an effective fluorescent probe for imaging and sensing applications.

Mechanism of Action

The mechanism of action of 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile is still being investigated. However, it is believed that the compound acts as a catalyst in organic synthesis by forming a reactive intermediate that facilitates the reaction of two substrates. Additionally, 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile has been shown to interact with certain drug targets, suggesting that it may be effective in drug discovery. Finally, 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile has been shown to be an effective fluorescent probe, suggesting that it may be able to interact with certain molecules and act as a reporter for imaging and sensing applications.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile are still being investigated. However, it is believed that the compound may have potential therapeutic applications due to its ability to interact with certain drug targets. Additionally, 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile has been shown to be an effective fluorescent probe, suggesting that it may be able to interact with certain molecules and act as a reporter for imaging and sensing applications.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile in laboratory experiments include its ability to act as a catalyst in organic synthesis, its potential as a drug target, and its ability to act as a fluorescent probe for imaging and sensing. Additionally, 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile has been shown to be effective in producing high yields and with high purity. However, there are some limitations to using 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile in laboratory experiments. For example, the compound is relatively new and its mechanism of action is still being investigated, so there is still much to be learned about its potential applications. Additionally, the compound is relatively expensive, so it may not be feasible for some laboratories.

Future Directions

As 2-(4-Chloro-2-methylphenoxy)-6-(4-fluorophenyl)pyridine-3-carbonitrile is a relatively new compound, there are still many potential future directions for research. One potential direction is to further investigate the compound’s mechanism of action in order to better understand its potential applications. Additionally, further research could be conducted on the compound’s potential for drug discovery. Finally, further research could be conducted on the compound’s potential for use as a fluorescent probe for imaging and sensing applications.